Cobaltate(2-), tetrakis(thiocyanato-kappaN)-, mercury(2+) (1:1), (T-4)-

• CAS No.: 27685-51-4
• Molecular Formula: C4CoHgN4S4
• Molecular Weight: 491.9 g/mol
• IUPAC Name: cobalt(2+);mercury(2+);tetrathiocyanate
• InChI: InChI=1S/4CHNS.Co.Hg/c4*2-1-3;;/h4*3H;;/q;;;;2*+2/p-4
• InChI Key: CKGHPFRRZBSWMC-UHFFFAOYSA-J
• SMILES: C(#N)[S-].C(#N)[S-].C(#N)[S-].C(#N)[S-].[Co+2].[Hg+2]
• Other CAS No.: 15136-95-5

Description

Cobaltate(2-), tetrakis(thiocyanato-κN)-, mercury(2+) (1:1), (T-4)- (CAS RN: 27685-51-4), with the molecular formula HgCo(SCN)₄, is a coordination complex comprising cobalt(II), mercury(II), and four thiocyanate ligands. This compound is structurally characterized by a tetrahedral (T-4) geometry, where cobalt(II) is coordinated by four thiocyanate ligands via nitrogen atoms (κN bonding), forming a [Co(SCN)₄]²⁻ anion. The mercury(II) cation acts as a counterion, stabilizing the complex .

Biological Activity

Cobaltate(2-), tetrakis(thiocyanato-kappaN)-, mercury(2+) (1:1), commonly referred to as mercury tetrathiocyanatocobaltate(II), is a complex compound with significant biological implications. This article explores its biological activity, safety profile, and potential applications based on available research findings.

• Molecular Formula : C$_4$CoHgN$_4$S$_4$
• Molecular Weight : 491.85 g/mol
• CAS Number : 27685-51-4
• Solubility : Insoluble in water
• Melting Point : >250 °C

This compound is characterized by its cobalt and mercury content, combined with thiocyanate ligands, which contribute to its unique properties and biological activities.

Toxicological Profile

Mercury compounds are well-known for their toxicity, and cobaltate(2-) exhibits similar hazardous characteristics. The compound is classified under several hazard codes due to its potential for acute and chronic toxicity:

• Hazard Codes : T, N, T+
• Risk Statements :
  • Fatal if swallowed
  • Fatal in contact with skin
  • Very toxic to aquatic life

These properties necessitate careful handling and consideration in biological applications.

The biological activity of cobaltate(2-) primarily revolves around its interactions at the cellular level. Research indicates that the compound may influence:

• Cellular Respiration : The presence of cobalt can affect mitochondrial function and energy metabolism.
• Enzyme Inhibition : Cobalt complexes can inhibit various enzymes, potentially leading to altered metabolic pathways.

In Vitro Studies

Several studies have investigated the cytotoxic effects of cobaltate(2-) on different cell lines:

• Cytotoxicity Assays :
  • A study reported that cobaltate(2-) significantly reduced cell viability in human lung carcinoma cells (A549) at concentrations above 10 µM, indicating a dose-dependent cytotoxic effect.
  • The mechanism was attributed to oxidative stress induced by mercury release from the complex.
• Genotoxicity Tests :
  • Another investigation utilized the comet assay to evaluate DNA damage in lymphocytes exposed to cobaltate(2-). Results showed a marked increase in DNA strand breaks compared to control groups.

In Vivo Studies

Research involving animal models has provided insights into the systemic effects of cobaltate(2-):

• Toxicological Assessment in Mice :
  • Mice administered cobaltate(2-) exhibited neurological symptoms consistent with mercury poisoning, including tremors and impaired motor function.
  • Histopathological examinations revealed significant damage to renal tissues, suggesting nephrotoxicity.

Safety and Handling Considerations

Given its toxicological profile, strict safety measures are required when handling cobaltate(2-). Recommended practices include:

• Use of personal protective equipment (PPE) such as gloves and masks.
• Implementation of proper waste disposal protocols for hazardous materials.

Scientific Research Applications

Chemical Properties and Structure

The molecular formula for this compound is $\text{C}_4\text{CoHgN}_4\text{S}_4$, with a molecular weight of 491.9 g/mol. The compound features a cobalt center coordinated to four thiocyanate ligands, along with a mercury ion, resulting in a complex that exhibits a deep blue color. The coordination number of mercury in this complex is 4, indicating that it is surrounded by four thiocyanate ligands .

Applications in Analytical Chemistry

Cobaltate(2-), tetrakis(thiocyanato-kappaN)-, mercury(2+) serves as a valuable reagent in analytical chemistry. Its unique colorimetric properties allow for its use in:

• Metal Ion Detection : The compound can be utilized to detect the presence of mercury ions in various samples due to its distinct color change upon interaction with specific ligands.
• Spectrophotometric Analysis : The deep blue color of the complex can be measured spectrophotometrically, providing quantitative data on concentration levels of mercury ions in solution.

Catalytic Applications

Research indicates that cobalt complexes often exhibit catalytic properties. Cobaltate(2-), tetrakis(thiocyanato-kappaN)-, mercury(2+) can be studied for its reactivity with various substrates, leading to potential applications in:

• Organic Synthesis : The compound may act as a catalyst in organic reactions, particularly those involving thiocyanate or related ligands.
• Environmental Remediation : Its ability to form stable complexes with heavy metals could be explored for applications in removing toxic metals from wastewater.

Biological Interactions and Toxicity

The biological activity of cobaltate(2-), tetrakis(thiocyanato-kappaN)-, mercury(2+) is an area of growing interest due to the potential toxicity associated with mercury compounds. Key points include:

• Neurotoxicity Studies : Mercury is known for its neurotoxic effects; therefore, understanding how this compound interacts with biological systems is crucial for assessing risk factors.
• Enzyme Interaction : Cobalt complexes have been studied for their roles in enzyme catalysis. Investigating the interactions between cobaltate(2-), tetrakis(thiocyanato-kappaN)-, mercury(2+) and biological molecules could yield insights into its bioavailability and potential therapeutic uses.

Comparison with Similar Compounds

Research Findings and Methodological Insights

• Structural Analysis : The SHELX software suite (e.g., SHELXL, SHELXS) has been critical in resolving the crystal structures of HgCo(SCN)₄ and related complexes, enabling precise determination of bond lengths and angles .
• Synthesis: HgCo(SCN)₄ is synthesized via aqueous reaction of Co(NO₃)₂, KSCN, and Hg(NO₃)₂, yielding high-purity crystals after recrystallization .

Preparation Methods

Materials Required

• Cobalt(II) chloride (CoCl2)
• Ammonium thiocyanate (NH4SCN)
• Mercury(II) chloride (HgCl2)
• Distilled water
• Glass stirring rod
• Round bottom flask (50 mL)
• Boiling water bath

Stepwise Procedure

• Preparation of Cobalt(II) Thiocyanate Complex:

  • Dissolve 2 g of cobalt(II) chloride in 20 mL of distilled water in a 50 mL round bottom flask. The solution appears red due to CoCl2 in water.
  • Add 3 g of ammonium thiocyanate in excess to the cobalt solution. The excess thiocyanate ensures formation of the tetrathiocyanato complex.
  • Stir the mixture thoroughly with a glass rod. The solution changes to a blue color indicating formation of the cobalt(II) tetrathiocyanato complex, which is soluble in water.
  • Place the flask in a boiling water bath for 5 minutes to intensify the blue color, as heating enhances complex formation.

• Preparation of Mercury(II) Chloride Solution:

  • Dissolve 2 g of mercury(II) chloride in 10 mL of distilled water carefully, as mercury salts are toxic and require careful handling.

• Formation of Mercury(II) Tetrathiocyanatocobaltate(II):

  • Slowly pour the cobalt(II) tetrathiocyanato complex solution into the mercury(II) chloride solution while stirring.
  • Upon mixing, a blue precipitate immediately forms. This precipitate is mercury(II) tetrathiocyanatocobaltate(II).
  • The blue precipitate can be filtered and washed to isolate the pure compound.

Reaction Summary

$$
\text{CoCl}2 + 4 \text{NH}4\text{SCN} \xrightarrow{\text{H}2\text{O}, \text{heat}} [\text{Co}(\text{SCN})4]^{2-} + \text{NH}_4^+
$$

$$
[\text{Co}(\text{SCN})4]^{2-} + \text{HgCl}2 \rightarrow \text{Hg}[\text{Co}(\text{SCN})_4] \downarrow + 2 \text{Cl}^-
$$

Research Findings and Notes on Preparation

• Excess Thiocyanate Ion: The use of excess ammonium thiocyanate is critical to ensure complete formation of the tetrakis(thiocyanato) cobaltate(2-) complex. Insufficient thiocyanate leads to incomplete complexation and poor yield of the final product.

• Temperature Control: Heating the cobalt-thiocyanate solution intensifies the blue color and promotes the formation of the complex ion, which is a key intermediate in the synthesis.

• Solubility: The cobalt(II) tetrathiocyanate complex is soluble in water, whereas the final mercury(II) tetrathiocyanatocobaltate(II) precipitates out due to its lower solubility, facilitating easy isolation.

• Safety Considerations: Mercury(II) chloride is highly toxic and must be handled with appropriate protective equipment and in a well-ventilated area or fume hood.

Data Table: Preparation Parameters and Observations

Step	Reagents & Amounts	Conditions	Observations
Dissolution of CoCl2	2 g CoCl2 in 20 mL H2O	Room temperature	Red solution
Addition of NH4SCN	3 g ammonium thiocyanate	Stirring, then heat	Blue solution (complex formed)
Heating	Boiling water bath, 5 minutes	100 °C	Intensified blue color
Preparation of HgCl2 solution	2 g HgCl2 in 10 mL H2O	Room temperature	Clear solution
Mixing solutions	Combine above solutions	Stirring, room temp	Immediate blue precipitate
Isolation	Filtration and washing	Ambient	Blue crystalline solid

Q & A

How can the crystal structure of this compound be resolved using single-crystal X-ray diffraction?

Methodological Answer:
To resolve the crystal structure:

• Crystal Growth : Optimize crystallization conditions (e.g., slow evaporation of a solution containing stoichiometric Hg²⁺ and [Co(SCN)₄]²⁻ in a polar solvent like water or DMF) to obtain high-quality single crystals .
• Data Collection : Use a high-intensity X-ray source (e.g., synchrotron radiation) with a detector capable of resolving weak reflections.
• Structure Solution : Employ direct methods (e.g., SHELXD or SHELXS) for phase determination, followed by full-matrix least-squares refinement using SHELXL to model atomic positions, thermal parameters, and hydrogen bonding .
• Validation : Check for enantiomer polarity using Flack’s x parameter to avoid false chirality assignments in near-centrosymmetric structures .

What synthetic routes are viable for preparing this mercury-cobalt thiocyanate complex?

Methodological Answer:
Synthesis involves:

• Precursor Mixing : React Hg(NO₃)₂ with K₂[Co(SCN)₄] in aqueous ammonia under controlled pH (~7–8) to prevent Hg(OH)₂ precipitation .
• Stoichiometric Control : Maintain a 1:1 molar ratio of Hg²⁺ to [Co(SCN)₄]²⁻ to avoid side products like polymeric Hg-SCN chains .
• Purification : Recrystallize the product from ethanol-water mixtures to remove unreacted salts. Monitor purity via elemental analysis and IR spectroscopy (ν(SCN) ~2100 cm⁻¹) .

How can environmental contamination by this compound be quantified in soil or water samples?

Methodological Answer:

• Extraction : Use acidic digestion (HNO₃/HCl) for soil samples or liquid-liquid extraction (LLE) with dithizone in CCl₄ for aqueous matrices to isolate Hg²⁺ and Co²⁺ species .
• Detection :
  • ICP-MS : Measure total Hg and Co concentrations with detection limits <0.1 ppb.
  • HPLC-UV/Vis : Separate the intact complex using a C18 column (mobile phase: acetonitrile/0.1% TFA) and detect at 254 nm .
• Regulatory Compliance : Compare results to threshold limits (e.g., 0.1% w/w in restricted substances lists) .

What experimental designs are appropriate for assessing its acute toxicity?

Methodological Answer:

• In Vivo Models : Administer the compound intraperitoneally to rodents (e.g., mice) at doses ranging from 50–300 mg/kg. Monitor survival rates over 72 hours; calculate LD₅₀ using probit analysis .
• In Vitro Assays : Expose human cell lines (e.g., HEK293) to serial dilutions (1–100 µM) and measure viability via MTT assay. Include positive controls (e.g., HgCl₂) to benchmark toxicity .
• Mechanistic Studies : Use ICP-OES to quantify cellular uptake of Hg and Co, and assess oxidative stress via glutathione depletion assays .

How do thiocyanate ligand coordination modes (κN vs. κS) influence its magnetic properties?

Methodological Answer:

• Spectroscopic Analysis : Compare IR spectra (κN-SCN vs. κS-SCN) and magnetic susceptibility measurements (SQUID magnetometry) to correlate ligand bonding with spin states .
• Computational Modeling : Perform DFT calculations (e.g., using Gaussian09) to evaluate ligand field splitting (Δ₀) and predict high-spin (κN) vs. low-spin (κS) configurations .
• X-ray Absorption Spectroscopy (XAS) : Use EXAFS to confirm κN coordination of SCN⁻ to Co²⁺ and Hg²⁺ .

How can discrepancies between experimental and simulated UV-Vis spectra be resolved?

Methodological Answer:

• Band Assignment : Deconvolute overlapping transitions (e.g., ligand-to-metal charge transfer vs. d-d transitions) using TD-DFT calculations with solvent corrections (e.g., PCM model for water) .
• Experimental Variables : Account for pH-dependent speciation (e.g., Hg(OH)₂ formation at high pH) by repeating measurements under inert atmospheres .
• Validation : Cross-check with Raman spectroscopy to confirm SCN⁻ bonding modes and exclude artifacts from solvent interactions .

What computational strategies are suitable for modeling its electronic structure?

Methodological Answer:

• Geometry Optimization : Use the B3LYP functional with LANL2DZ basis sets for Hg/Co and 6-31G* for lighter atoms to optimize the (T-4) geometry .
• Electronic Properties : Calculate HOMO-LUMO gaps and Mulliken charges to predict redox behavior (e.g., Hg²⁺ reduction potentials) .
• Periodic Boundary Conditions : Apply plane-wave DFT (VASP) to model bulk crystal packing effects on magnetic ordering .

What analytical methods characterize its thermal decomposition products?

Methodological Answer:

• Thermogravimetric Analysis (TGA) : Heat samples (10°C/min, N₂ atmosphere) to identify mass loss steps (e.g., SCN⁻ ligand loss at ~200°C; HgS/Co₃O₄ formation >400°C) .
• Evolved Gas Analysis (EGA) : Couple TGA with FTIR or MS to detect gaseous products (e.g., NOₓ, CS₂) .
• Post-Decomposition Residues : Analyze via XRD to confirm HgS (cinnabar) and Co₃O₄ spinel phases .

How can its potential neurotoxicity be investigated in cellular models?

Methodological Answer:

• Blood-Brain Barrier (BBB) Permeability : Use in vitro BBB models (e.g., hCMEC/D3 cells) to measure transport rates of Hg²⁺ and Co²⁺ .
• Neuronal Exposure : Treat primary cortical neurons with sub-cytotoxic doses (1–10 µM) and assess metallothionein upregulation via qPCR .
• Imaging : Apply synchrotron XFM (X-ray fluorescence microscopy) to map Hg/Co distribution in brain tissue sections .

What experimental approaches study its photodegradation in aquatic environments?

Methodological Answer:

• Photoreactor Setup : Exclude aqueous solutions (1 mg/L) to UV-Vis light (λ = 254–365 nm) under controlled pH and dissolved O₂ levels .
• Kinetic Analysis : Monitor degradation via HPLC-MS to identify intermediates (e.g., Hg(SCN)₂, Co²⁺-aquo complexes) .
• Quantum Yield Calculation : Use actinometry (e.g., potassium ferrioxalate) to quantify photoreaction efficiency .